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Compound of Interest

Compound Name: Triasulfuron

Cat. No.: B1222591

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the solid-
phase extraction (SPE) of Triasulfuron from various environmental samples, primarily water
and soil. The methodologies outlined are compiled from validated analytical procedures to
ensure reliable and reproducible results for residue analysis.

Introduction

Triasulfuron is a sulfonylurea herbicide used for the control of broad-leaved weeds in cereal
crops.[1] Its presence and persistence in environmental matrices such as soil and water are of
significant concern due to potential groundwater contamination and risks to aquatic life.[1]
Accurate and sensitive analytical methods are crucial for monitoring its levels in the
environment. Solid-phase extraction (SPE) is a widely used technique for the cleanup and
concentration of analytes from complex matrices prior to chromatographic analysis. This
document details SPE protocols for Triasulfuron using different sorbents and analytical
finishes.

Data Presentation: Quantitative Performance of SPE
Methods
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The following tables summarize the quantitative data from various studies on the solid-phase

extraction of Triasulfuron from water and soil samples.

Table 1: SPE Performance Data for Triasulfuron in Water Samples

. Analytic
SPE Sample Elution Recover Referen
al LOQ LOD
Sorbent Volume  Solvent y (%) ce
Method
Methanol
:35%
Waters 0.133-
) Ammonia HPLC/M
Oasis 25 mL ] - 0.01 pg/L  0.222 [2]
Solution S/IMS
MCX ng/L
(95:5,
vIv)
Acidified HPLC-
C18 - 73-94% - 1.0pg/l  [3]
Methanol UV
Table 2: SPE Performance Data for Triasulfuron in Soil Samples
Extracti . Analytic
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Experimental Protocols

Protocol 1: SPE of Triasulfuron from Water Samples
using a Mixed-Mode Cation Exchange (MCX) Sorbent

This protocol is based on the Syngenta method GRM035.03A for the analysis of Triasulfuron
in ground, surface, and drinking water.

1. Materials and Reagents

» Waters Oasis MCX SPE Cartridges (60 mg, 3 mL)

e Methanol (HPLC grade)

o Ultrapure Water

o Concentrated Orthophosphoric Acid

» 35% Ammonia Solution

» Nitrogen gas for evaporation

2. Sample Preparation

e To a 25 mL water sample, add 50 L of concentrated orthophosphoric acid.
3. SPE Cartridge Conditioning

o Condition the Waters Oasis MCX SPE cartridge by passing 3 mL of methanol followed by 3
mL of ultrapure water. Do not allow the cartridge to dry.

4. Sample Loading

» Load the acidified water sample onto the conditioned SPE cartridge at a flow rate of
approximately 5 mL/min.

* Rinse the sample container with 1% orthophosphoric acid and apply the rinsate to the
cartridge.
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5. Analyte Elution

o Elute the retained Triasulfuron from the cartridge with 3 mL of a methanol:35% ammonia
solution (95:5, v/v).

6. Eluate Processing and Analysis
o Concentrate the eluate to 0.5 mL under a gentle stream of nitrogen at 40°C.
o Reconstitute the sample to 2 mL with ultrapure water and sonicate.

e The sample is now ready for analysis by HPLC/MS/MS.

Protocol 2: SPE of Triasulfuron from Alkaline Soil
Samples using a C18 Sorbent

This protocol is adapted from a method for the analysis of sulfonylurea herbicides in alkaline
soils.

1. Materials and Reagents

e C18 SPE Cartridges

e Methanol (HPLC grade)

e Deionized Water

 Acidified Methanol for elution

o Centrifuge capable of 10,000 rpm
o Shaker

e Glass micro-fiber filters

2. Soil Extraction

» Weigh a representative sample of air-dried soil.
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» Add a sufficient volume of deionized water to the soil sample.

o Shake the mixture for one hour.

o Centrifuge the sample at 10,000 rpm for 15 minutes.

o Collect the supernatant.

o Repeat the extraction process on the soil pellet and combine the supernatants.
3. Sample Filtration and SPE

 Filter the combined supernatant through a glass micro-fiber filter.

» Condition a C18 SPE cartridge with methanol followed by deionized water.

o Pass the filtered supernatant through the conditioned C18 cartridge at a flow rate not
exceeding 20 mL/min.

4. Analyte Elution

o Elute the retained Triasulfuron from the cartridge with acidified methanol.
5. Analysis

e The eluate can be directly analyzed by HPLC-UV.

Visualizations

General Workflow for Solid-Phase Extraction of
Triasulfuron
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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